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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070

The ozone depletion potential (ODP) of a substance is a relative measure of its effectiveness in
degrading the ozone layer, with trichlorofluoromethane (CFC-11) as the reference compound
having an ODP of 1.0.[1] The ODP of a compound is influenced by several factors, including
the number of chlorine and bromine atoms, its atmospheric lifetime, and its reactivity in the
stratosphere.

The following table summarizes the ODP and atmospheric lifetime for a selection of
halomethanes, categorized by their chemical group. The data is compiled from the World
Meteorological Organization (WMO) Scientific Assessment of Ozone Depletion reports.
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. _ Ozone
Compound Compound Chemical Atmospheric .
o Depletion
Group Name Formula Lifetime (years) .
Potential (ODP)

Chlorofluorocarb

CFC-11 CCIsF 52 1.00
ons (CFCs)
CFC-12 CClz2F2 102 0.82
CFC-113 C2ClsFs 85 0.85
CFC-114 C2Cl2F4 189 0.58
CFC-115 C2CIFs 540 0.40
Halons Halon-1211 CBrCIF2 16 7.9
Halon-1301 CBrFs 65 16.0
Halon-2402 C2BrzFa 20 13.0
Hydrochlorofluor
ocarbons HCFC-22 CHCIF2 12.0 0.055
(HCFCs)
HCFC-123 C2HCI2Fs 1.3 0.012
HCFC-141b C2HsClz2F 9.4 0.12
HCFC-142b C2HsCIF2 18.5 0.065
Other Carbon

. CCla 32 0.82

Halomethanes Tetrachloride
Methyl

CHsCCls 5.0 0.12
Chloroform
Methyl Bromide CHsBr 0.8 0.66

Experimental Protocols: Determination of Ozone
Depletion Potential
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The Ozone Depletion Potential (ODP) is not determined by a single direct experimental
measurement. Instead, it is a calculated value derived from a combination of laboratory
measurements and atmospheric modeling. The methodology provides a standardized way to
assess the relative impact of different substances on the ozone layer.

The overall procedure for determining the ODP of a halomethane involves the following key
steps:

o Laboratory Characterization of the Molecule:

o UV Absorption Cross-Section: The absorption of ultraviolet (UV) radiation by the
halomethane is measured at various wavelengths and temperatures. This data is crucial
for determining the rate of photolysis (breakdown by sunlight) in the stratosphere, which is
the primary mechanism for the release of ozone-depleting chlorine and bromine atoms.

o Reaction Rate Coefficients: The rates of reaction between the halomethane and other
atmospheric chemical species, particularly the hydroxyl radical (OH), are measured in the
laboratory. For hydrochlorofluorocarbons (HCFCSs), reaction with OH in the troposphere is
a significant removal mechanism, which reduces their atmospheric lifetime and
consequently their ODP.

o Atmospheric Lifetime Calculation:

o The atmospheric lifetime of a halomethane is determined based on its photolysis rate in
the stratosphere and its removal rate by reaction with OH radicals in the troposphere.

o This is typically calculated using 2-D or 3-D computer models of the atmosphere that
simulate atmospheric transport, chemistry, and radiation.

e Ozone Depletion Modeling:

o Complex chemistry-transport models are used to simulate the impact of the halomethane
on stratospheric ozone.[1] These models incorporate the laboratory-measured chemical
properties and the calculated atmospheric lifetime.

o The model calculates the global ozone depletion caused by a continuous emission of a
given mass of the substance in question.
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e ODP Calculation:

o The ODP is calculated as the ratio of the modeled global ozone depletion caused by the
substance to the ozone depletion caused by the same mass emission of the reference
substance, CFC-11.

o The formula for ODP is: ODP of substance X = (Global ozone depletion from X) / (Global
ozone depletion from CFC-11)

Visualization of Ozone Depletion Pathways

The depletion of stratospheric ozone by halomethanes is a catalytic process involving halogen

radicals (chlorine and bromine). The following diagrams illustrate the key chemical reactions in
these catalytic cycles.
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Caption: Catalytic ozone depletion cycle by a chlorine radical.
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The process begins with the photolysis of a halomethane by UV radiation, which releases a
halogen radical. This radical then participates in a catalytic cycle that destroys ozone
molecules.
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Caption: Comparison of chlorine and bromine catalytic cycles.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b051070?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Both chlorine and bromine act as catalysts to destroy ozone.[2] Bromine is significantly more
efficient at destroying ozone on a per-atom basis than chlorine, which is reflected in the higher
ODP values of bromine-containing compounds (halons). This is because the bromine catalytic
cycle is more efficient, and a larger fraction of available bromine exists in its active, ozone-
destroying form (BrO) compared to chlorine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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